molecular formula C11H15Br B8759495 2-(3-Bromopropyl)-1,4-dimethylbenzene

2-(3-Bromopropyl)-1,4-dimethylbenzene

Cat. No.: B8759495
M. Wt: 227.14 g/mol
InChI Key: USQNUEWWUCTPPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Bromopropyl)-1,4-dimethylbenzene is a useful research compound. Its molecular formula is C11H15Br and its molecular weight is 227.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15Br

Molecular Weight

227.14 g/mol

IUPAC Name

2-(3-bromopropyl)-1,4-dimethylbenzene

InChI

InChI=1S/C11H15Br/c1-9-5-6-10(2)11(8-9)4-3-7-12/h5-6,8H,3-4,7H2,1-2H3

InChI Key

USQNUEWWUCTPPK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C)CCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 62-2 (1.64 g) was dissolved in methylene chloride (33 ml), triphenylphosphine (2.90 g) and N-bromosuccinimide (1.95 g) were added under ice-cooling, and the mixture was stirred under ice-cooling for 3.5 hr. Water was added to the reaction mixture, and the mixture was extracted with methylene chloride and washed with saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure. Diethyl ether was added, and the precipitated triphenylphosphine oxide was filtered off. The concentrate of the filtrate was purified by silica gel column chromatography (hexane alone) to give the object product (1.97 g) as a colorless oil.
Quantity
1.64 g
Type
reactant
Reaction Step One
Quantity
33 mL
Type
solvent
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step Two
Quantity
1.95 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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